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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of α-Carboxyethyl-Hydroxychroman

(α-CEHC), the major water-soluble metabolite of α-tocopherol (Vitamin E). It details the

fundamental physicochemical properties, biosynthesis, and physiological relevance of α-CEHC,

with a focus on its role as a biomarker for vitamin E status and its inherent antioxidant

capabilities. This document synthesizes current knowledge, presenting detailed experimental

protocols for its quantification and exploring its metabolic pathways. While the direct modulation

of intracellular signaling pathways by α-CEHC is an emerging area of research, this guide

discusses the known signaling interactions of its precursor, α-tocopherol, to provide context for

future investigations into the specific molecular targets of α-CEHC.

Introduction
α-Carboxyethyl-Hydroxychroman (α-CEHC) is a significant metabolite of α-tocopherol, the most

biologically active form of vitamin E.[1][2] Unlike its lipophilic parent compound, α-CEHC is

water-soluble, facilitating its excretion in urine.[1] This property has made urinary α-CEHC a

valuable non-invasive biomarker for assessing an individual's vitamin E status.[1] Beyond its

role as a biomarker, α-CEHC possesses antioxidant properties, contributing to the overall

antioxidant network of the body.[1][3] This guide aims to provide a detailed technical resource

for professionals in research and drug development, summarizing the core knowledge of α-

CEHC and providing practical experimental methodologies.
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Physicochemical Properties
A clear understanding of the fundamental properties of α-CEHC is essential for its study and

potential applications.

Property Value Reference(s)

CAS Number 4072-32-6 [4]

Molecular Formula C₁₆H₂₂O₄ [4]

Molecular Weight 278.34 g/mol [4]

IUPAC Name

3-(6-hydroxy-2,5,7,8-

tetramethyl-3,4-dihydro-2H-1-

benzopyran-2-yl)propanoic

acid

[4]

Appearance Solid [4]

Solubility Water-soluble [3]

Biosynthesis and Metabolism of α-CEHC
The formation of α-CEHC from α-tocopherol is a multi-step enzymatic process primarily

occurring in the liver. This metabolic pathway is crucial for the regulation of vitamin E levels and

the elimination of excess α-tocopherol.
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Hepatocyte

Excretion

α-Tocopherol

ω-Hydroxylation
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CYP4F2/CYP3A4

β-Oxidation (Peroxisomal/Mitochondrial)

Side-chain shortening

α-CEHC

Urinary Excretion
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α-Tocopherol

Protein Phosphatase 2A

Activates

PKCα (Active, Phosphorylated)

Dephosphorylates

PKCα (Inactive, Dephosphorylated) Downstream Signaling

Inhibits
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Urine Sample Collection

Enzymatic Hydrolysis
(β-glucuronidase/sulfatase)

Deconjugation

Liquid-Liquid or Solid-Phase Extraction

Isolation of Metabolites

Liquid Chromatography
(Reversed-Phase)

Separation

Mass Spectrometry
(e.g., ESI-MS/MS)

Detection and Fragmentation

Data Analysis and Quantification

Quantification against standards

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8049936?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8049936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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